p-Nitrophenyl β-D-Cellotrioside
p-Nitrophenyl β-D-Cellotrioside
4-Nitrophenyl β-D-cellotrioside is a chromogenic substrate for endoglucanases and cellobiohydrolases. Hydrolysis of this substrate by these enzymes liberates 4-nitrophenol, which generates a yellow color that is measured by monitoring absorbance at 405 nm.
Brand Name:
Vulcanchem
CAS No.:
106927-48-4
VCID:
VC0013782
InChI:
InChI=1S/C24H35NO18/c26-5-10-13(29)14(30)17(33)23(39-10)42-21-12(7-28)41-24(19(35)16(21)32)43-20-11(6-27)40-22(18(34)15(20)31)38-9-3-1-8(2-4-9)25(36)37/h1-4,10-24,26-35H,5-7H2
SMILES:
C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O
Molecular Formula:
C24H35NO18
Molecular Weight:
625.5 g/mol
p-Nitrophenyl β-D-Cellotrioside
CAS No.: 106927-48-4
Reference Standards
VCID: VC0013782
Molecular Formula: C24H35NO18
Molecular Weight: 625.5 g/mol
CAS No. | 106927-48-4 |
---|---|
Product Name | p-Nitrophenyl β-D-Cellotrioside |
Molecular Formula | C24H35NO18 |
Molecular Weight | 625.5 g/mol |
IUPAC Name | 2-[6-[4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
Standard InChI | InChI=1S/C24H35NO18/c26-5-10-13(29)14(30)17(33)23(39-10)42-21-12(7-28)41-24(19(35)16(21)32)43-20-11(6-27)40-22(18(34)15(20)31)38-9-3-1-8(2-4-9)25(36)37/h1-4,10-24,26-35H,5-7H2 |
Standard InChIKey | BETIRLUWOMCBBJ-ZENQEEDISA-N |
SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O |
Canonical SMILES | C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O |
Appearance | Assay:≥98%A crystalline solid |
Description | 4-Nitrophenyl β-D-cellotrioside is a chromogenic substrate for endoglucanases and cellobiohydrolases. Hydrolysis of this substrate by these enzymes liberates 4-nitrophenol, which generates a yellow color that is measured by monitoring absorbance at 405 nm. |
Synonyms | b-D-Glc[1-4]-b-D-Glc-[1-4]-b-D-Glc-1-OC6H4-p-NO2 |
PubChem Compound | 4101626 |
Last Modified | Nov 11 2021 |
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